N-(naphthalen-2-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-naphthalen-2-yl-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C20H13NO3/c22-19(17-12-15-7-3-4-8-18(15)24-20(17)23)21-16-10-9-13-5-1-2-6-14(13)11-16/h1-12H,(H,21,22)
• InChI Key: ORCPBSUOEFUIAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C20H13NO3
• Molecular Weight: 315.3 g/mol

Description

“N-(naphthalen-2-yl)-2-oxo-2H-chromene-3-carboxamide” is a complex organic compound. It is composed of a naphthalene moiety (a polycyclic aromatic hydrocarbon made up of two fused benzene rings), a chromene moiety (a heterocyclic compound consisting of a benzene ring fused to a pyran ring), and a carboxamide group (a functional group derived from carboxylic acid where the hydroxyl group is replaced by an amine).

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The naphthalene and chromene moieties would contribute to the compound’s aromaticity, while the carboxamide group would introduce polarity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific positions and orientations of its functional groups. The aromatic rings might participate in electrophilic aromatic substitution reactions, while the carboxamide group could be involved in various acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the compound’s polarity, aromaticity, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.